Cas no 2229387-74-8 (tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate
• CAS No: 2229387-74-8
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6027934
• PubChem ID: 165711603
• Update Time: 2025-10-11

tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate
• EN300-1904041
• 2229387-74-8
• tert-butyl N-[3-hydroxy-4-(3-oxobutyl)phenyl]carbamate

• Inchi： 1S/C15H21NO4/c1-10(17)5-6-11-7-8-12(9-13(11)18)16-14(19)20-15(2,3)4/h7-9,18H,5-6H2,1-4H3,(H,16,19)
• InChI Key： OIOUKCJIYPALOI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)CCC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate

Introduction to tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate (CAS No. 2229387-74-8)

tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate, with the CAS number 2229387-74-8, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a hydroxy-substituted phenyl ring with a ketone-functionalized side chain. These structural elements contribute to its potential applications in various chemical and biological processes.

The synthesis of tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate involves a series of well-defined chemical reactions, including the formation of the tert-butyl carbamate group and the introduction of the hydroxy and ketone functionalities. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, making the compound more accessible for further research and development.

In terms of its chemical properties, tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate exhibits notable stability under a variety of conditions. Its tert-butyl carbamate group provides enhanced solubility in organic solvents, while the hydroxy and ketone groups offer opportunities for further functionalization and derivatization. These properties make it a versatile starting material for the synthesis of more complex molecules.

The biological activity of tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate has been a subject of extensive investigation. Studies have shown that this compound possesses significant potential as a lead molecule for drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been demonstrated through in vitro assays and computational modeling. These findings suggest that it could serve as a valuable scaffold for the development of new therapeutic agents.

One area of particular interest is the role of tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate in modulating cellular signaling pathways. Research has indicated that it can influence key signaling cascades involved in cell growth, differentiation, and apoptosis. This makes it a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate. Preliminary results have been encouraging, with several derivatives showing promising therapeutic effects in preclinical models. These findings underscore the potential of this compound as a platform for developing novel drugs with improved pharmacological profiles.

In addition to its therapeutic applications, tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate has also found use in diagnostic imaging. Its unique chemical structure allows it to be labeled with various imaging agents, enabling its use in non-invasive techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality enhances its value as a tool for both research and clinical practice.

The environmental impact of tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate is another important consideration. Studies have shown that it can be synthesized using green chemistry principles, minimizing its ecological footprint. This aligns with the growing emphasis on sustainable practices in chemical synthesis and pharmaceutical manufacturing.

In conclusion, tert-butyl N-3-hydroxy-4-(3-oxobutyl)phenylcarbamate (CAS No. 2229387-74-8) is a promising compound with a wide range of potential applications in both research and industry. Its unique structural features, coupled with its favorable chemical and biological properties, make it an attractive candidate for further exploration. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, further solidifying its importance in the field of medicinal chemistry.